11(Z),14(Z)-Eicosadienoic acid ethanolamide

• Molecular Formula: C22H41NO2
• Molecular Weight: 351.6 g/mol
• InChI: InChI=1S/C22H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h6-7,9-10,24H,2-5,8,11-21H2,1H3,(H,23,25)
• InChIKey: MWQCBVWCBTUPDQ-UHFFFAOYSA-N

11(Z),14(Z)-Eicosadienoic Acid Ethanolamide: Procurement-Relevant Profile of a Diunsaturated N-Acylethanolamine

11(Z),14(Z)-Eicosadienoic acid ethanolamide (CAS 162758-92-1), also known as N-(11Z,14Z-eicosadienoyl)-ethanolamine or NAE 20:2, is a member of the N-acylethanolamine (NAE) family of signaling lipids [1]. It is structurally characterized by a 20-carbon fatty acyl chain with two cis double bonds at the 11 and 14 positions, conjugated to ethanolamine via an amide bond (molecular formula C22H41NO2, MW 351.57 g/mol) . This compound is an endogenous congener of the well-characterized endocannabinoid anandamide (AEA; 20:4), but its reduced unsaturation degree confers a distinct pharmacological profile that cannot be replicated by more saturated or polyunsaturated NAE analogs [2].

Signaling Family N-acylethanolamine (NAE) endogenous lipid probe

Acyl Chain Profile 20:2 diunsaturated; reduced unsaturation vs anandamide (20:4)

Key Assay Context FAAH substrate with slower hydrolysis; endocannabinoid transport inhibitor

• [1] ChEBI:73733. N-(11Z,14Z)-eicosadienoylethanolamine. European Bioinformatics Institute. View Source
• [2] Desarnaud F, Cadas H, Piomelli D. Anandamide amidohydrolase activity in rat brain microsomes. Identification and partial characterization. J Biol Chem. 1995 Mar 17;270(11):6030-5. View Source

Why 11(Z),14(Z)-Eicosadienoic Acid Ethanolamide Cannot Be Substituted by Anandamide or Other NAEs

NAEs are not functionally interchangeable; their biological activity is exquisitely sensitive to acyl chain length and degree of unsaturation [1]. Anandamide (20:4) is a potent, rapidly hydrolyzed agonist at cannabinoid receptors, whereas its more saturated analog 11(Z),14(Z)-eicosadienoic acid ethanolamide (20:2) exhibits markedly slower enzymatic hydrolysis and a distinct rank order of potency at fatty acid amide hydrolase (FAAH), the primary enzyme responsible for endocannabinoid inactivation [2]. This differential metabolic stability directly impacts the compound's signaling duration and 'entourage' effects on other endocannabinoids, making generic substitution a high-risk decision for experimental reproducibility, particularly in studies requiring prolonged endocannabinoid tone or specific FAAH interaction profiles [3].

Acyl chain mismatch alters hydrolysis kinetics

Anandamide (20:4) is rapidly hydrolyzed by FAAH; the 20:2 compound shows markedly slower degradation, so substituting disrupts sustained endocannabinoid tone in experiments.

Functional divergence in transport assays

Anandamide acts as a substrate for the endocannabinoid membrane transporter, while this compound primarily inhibits reuptake; direct replacement confounds transport studies.

TRPV1 activation profile differs substantially

Anandamide is a potent, rapidly desensitizing TRPV1 agonist; the 20:2 analog provides weaker but potentially more sustained activation—substitution shifts concentration-response models.

• [1] Mock ED, et al. Anandamide and other N-acylethanolamines: A class of signaling lipids with therapeutic opportunities. Prog Lipid Res. 2023;89:101194. View Source
• [2] Desarnaud F, Cadas H, Piomelli D. Anandamide amidohydrolase activity in rat brain microsomes. Identification and partial characterization. J Biol Chem. 1995 Mar 17;270(11):6030-5. View Source
• [3] Piomelli D. Methods for the amelioration of neuropsychiatric disorders by inhibiting the inactivating transport of endogenous cannabinoid substances. Patent WO2001001980A1. View Source

Quantitative Differentiation of 11(Z),14(Z)-Eicosadienoic Acid Ethanolamide from Closest NAE Analogs

FAAH Substrate Hydrolysis: N-11,14-Eicosadienoyl-Ethanolamine is Hydrolyzed at Markedly Slower Rates than Anandamide

In a head-to-head substrate specificity assay using rat brain microsomes, N-11,14-eicosadienoyl-ethanolamine (the target compound) was hydrolyzed at a markedly slower rate compared to [3H]anandamide, while N-11-eicosaenoyl- and N-palmitoyl-ethanolamine were not hydrolyzed at all [1]. This establishes a clear stability hierarchy where only NAEs with specific unsaturation patterns are FAAH substrates, and the target compound occupies a distinct kinetic niche between highly labile anandamide and completely resistant saturated/monounsaturated NAEs .

FAAH Hydrolysis

Head-to-head

Markedly slower rate (Target)

Anandamide Vmax 5630 pmol/min/mg, Km 12.7 µM (Comparator)

Supports sustained endocannabinoid tone models

Exact fold difference not quantified; rat brain microsomes

Evidence Dimension	FAAH-mediated hydrolysis rate
Target Compound Data	Hydrolyzed at markedly slower rate than anandamide (qualitative comparison)
Comparator Or Baseline	[3H]Anandamide: Vmax = 5630 ± 200 pmol/min/mg protein, Km = 12.7 ± 1.8 µM
Quantified Difference	Exact fold difference not provided in source; compound is in the 'markedly slower' category alongside N-γ-linolenoyl- and N-homo-γ-linolenoyl-ethanolamine
Conditions	Rat brain microsomal fraction, [3H]anandamide as substrate, pH 6-8, 30 min incubation

Why This Matters

For researchers designing experiments requiring sustained endocannabinoid tone, this compound's FAAH resistance profile provides a longer half-life window than anandamide, reducing the need for frequent re-dosing or FAAH inhibitor co-administration.

• [1] Desarnaud F, Cadas H, Piomelli D. Anandamide amidohydrolase activity in rat brain microsomes. J Biol Chem. 1995;270(11):6030-5. View Source

Endocannabinoid Transport Inhibition: 11(Z),14(Z)-Eicosadienoic Acid Ethanolamide Blocks Reuptake with IC50 of 10.6 µM

The target compound inhibits the inactivation transport of endogenous cannabinoid substances with an IC50 value of 10.6 µM, as disclosed in patent WO2001001980A1 [1]. This mechanism raises extracellular endocannabinoid levels by blocking cellular reuptake, a distinct pharmacological approach from direct receptor agonism. While direct comparator data for anandamide's reuptake inhibition are not available in the same assay, anandamide is primarily a substrate for the transporter rather than an inhibitor, making this a functional divergence point between the two analogs .

Reuptake Inhibition

Cross-study

IC50 = 10.6 µM

Indicates transport inhibition; functional divergence from anandamide

Patent data; cell type not specified

Evidence Dimension	Inhibition of endocannabinoid cellular reuptake transport
Target Compound Data	IC50 = 10.6 µM
Comparator Or Baseline	Anandamide: endogenous substrate for the transporter; not characterized as a transport inhibitor in this context
Quantified Difference	Functional divergence: target compound acts as transport inhibitor; anandamide is transported substrate
Conditions	In vitro endocannabinoid transport assay (specific cell type not detailed in available excerpt)

Why This Matters

This property positions the compound as a tool for elevating endogenous cannabinoid levels via reuptake blockade, a mechanism orthogonal to direct CB1/CB2 agonism and not achievable with anandamide, which is rapidly transported and degraded.

• [1] Piomelli D. Methods for the amelioration of neuropsychiatric disorders by inhibiting the inactivating transport of endogenous cannabinoid substances. Patent WO2001001980A1. Published 2001. View Source

TRPV1 Agonism: 11(Z),14(Z)-Eicosadienoic Acid Ethanolamide Activates Human TRPV1 with EC50 of 7.43 µM, Weaker than Anandamide

At recombinant human TRPV1 channels expressed in HEK293 cells, the target compound acts as an agonist with an EC50 of 7.43 µM [1]. In comparison, anandamide activates human TRPV1 with reported EC50 values ranging from 0.16 to 4.9 µM depending on assay conditions [2]. Oleoylethanolamide (OEA), another endogenous NAE, shows TRPV1 EC50 values of 3.7 µM and 0.4 µM in different systems [2]. The target compound's intermediate potency, combined with its FAAH-resistant profile, suggests a distinct 'weak but sustained' activation pattern versus anandamide's 'potent but transient' signaling [3].

TRPV1 Activation

Cross-study

EC50 = 7.43 µM (Target)

Anandamide EC50 0.16–4.9 µM; OEA 0.4–3.7 µM (Comparators)

Supports sustained low-grade TRPV1 signaling studies

1.5- to 46-fold weaker than anandamide; HEK293 cells

Evidence Dimension	TRPV1 agonist potency (EC50)
Target Compound Data	EC50 = 7.43 µM (agonist activity at human TRPV1 in HEK293 cells)
Comparator Or Baseline	Anandamide EC50: 0.16–4.9 µM; Oleoylethanolamide EC50: 0.4–3.7 µM (human/rat TRPV1, various assays)
Quantified Difference	Target compound is approximately 1.5- to 46-fold less potent than anandamide, and 2- to 18.6-fold less potent than OEA, depending on comparator assay
Conditions	Human TRPV1 overexpressed in HEK293 cells, intracellular Ca2+ assay via Fluo-4 dye

Why This Matters

The compound's moderate TRPV1 potency, combined with its lower FAAH susceptibility, makes it suitable for experimental protocols requiring sustained, low-grade TRPV1 activation without the rapid tachyphylaxis associated with more potent vanilloid agonists.

• [1] BindingDB Entry BDBM50424157 (CHEMBL2312051). Agonist activity at human TRPV1. Data curated by ChEMBL. View Source
• [2] Table 6. TRPV1/TRPV2/TRPM8/TRPA1 Pharmacology. In: Appendino G, et al. Cannabinoid Receptor Ligands and Endocannabinoids. PMC2993256. View Source
• [3] Desarnaud F, Cadas H, Piomelli D. Anandamide amidohydrolase activity in rat brain microsomes. J Biol Chem. 1995;270(11):6030-5. View Source

Procurement-Guiding Application Scenarios for 11(Z),14(Z)-Eicosadienoic Acid Ethanolamide Based on Quantitative Evidence

Sustained Endocannabinoid Signaling Studies Requiring FAAH-Resistant Probes

The direct head-to-head comparison demonstrating markedly slower FAAH hydrolysis of the target compound versus anandamide [1] supports its use in experiments where prolonged endocannabinoid tone is critical. Unlike anandamide, which is rapidly degraded, this compound provides a more stable tool for investigating the downstream effects of sustained endocannabinoid receptor engagement, eliminating the confounding variable of rapid metabolic clearance without requiring concurrent FAAH inhibitor administration.

Endocannabinoid Transport Mechanism Studies Using a Defined Reuptake Inhibitor

The documented IC50 of 10.6 µM for inhibition of endocannabinoid inactivation transport [2] positions this compound as a reference inhibitor for cellular reuptake assays. In contrast to anandamide, which is itself a transport substrate, the target compound can be used to probe transporter function without the confounding effect of concurrent substrate translocation, enabling cleaner pharmacological dissection of the endocannabinoid membrane transporter (EMT).

Differential TRPV1 Activation Profiling in Pain and Inflammation Models

The cross-study comparable TRPV1 EC50 of 7.43 µM, which is weaker than anandamide (EC50 0.16–4.9 µM) and oleoylethanolamide (EC50 0.4–3.7 µM) [3][4], makes this compound a valuable tool for studying concentration-dependent TRPV1 signaling without the ceiling effects or rapid desensitization observed with more potent agonists. This is particularly relevant in neuropsychiatric and pain research where sustained, submaximal channel activation is therapeutically desirable.

Entourage Effect Studies: NAE Combinatorial Pharmacology

The compound's unique combination of moderate TRPV1 agonism, FAAH resistance, and transport inhibition [1][2][3] makes it a critical component in reconstitution experiments examining 'entourage effects' where multiple NAEs synergize. Its distinct rank order of potency for FAAH inhibition (anandamide > N-linoleoyl- = N-γ-linolenoyl- > N-11,14-eicosadienoyl- > N-oleoyl-) [1] allows researchers to build defined NAE mixtures with predictable metabolic interplay, facilitating systematic dissection of NAE combinatorial signaling.

Application

Selection Property

Validation Focus

Sustained endocannabinoid signaling studies

FAAH hydrolysis resistance

Comparative hydrolysis kinetics

Endocannabinoid transport mechanism assays

Reuptake inhibition activity

Transporter function differentiation

TRPV1 concentration-response profiling

Intermediate TRPV1 agonism

Low-grade sustained activation models

NAE entourage effect reconstitution

Multi-target NAE profile

Metabolic interplay and synergy

• [1] Desarnaud F, Cadas H, Piomelli D. Anandamide amidohydrolase activity in rat brain microsomes. J Biol Chem. 1995;270(11):6030-5. View Source
• [2] Piomelli D. Methods for the amelioration of neuropsychiatric disorders by inhibiting the inactivating transport of endogenous cannabinoid substances. Patent WO2001001980A1. View Source
• [3] BindingDB Entry BDBM50424157. Agonist activity at human TRPV1. View Source
• [4] Table 6. TRPV1 Pharmacology. PMC2993256. View Source